sodium;3-(trifluoromethyl)benzenesulfinate
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Description
The compound identified as “sodium;3-(trifluoromethyl)benzenesulfinate” is a chemical entity with specific properties and applications
Properties
IUPAC Name |
sodium;3-(trifluoromethyl)benzenesulfinate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3O2S.Na/c8-7(9,10)5-2-1-3-6(4-5)13(11)12;/h1-4H,(H,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPUWNZIPTPFGDE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)[O-])C(F)(F)F.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)S(=O)[O-])C(F)(F)F.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NaO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The preparation of “sodium;3-(trifluoromethyl)benzenesulfinate” involves specific synthetic routes that require precise reaction conditions. These methods ensure the purity and yield of the compound, making it suitable for various applications.
Industrial Production Methods: In industrial settings, the production of “sodium;3-(trifluoromethyl)benzenesulfinate” is scaled up using optimized processes that ensure consistency and efficiency. These methods often involve advanced technologies and equipment to maintain high standards of quality.
Chemical Reactions Analysis
Types of Reactions: “sodium;3-(trifluoromethyl)benzenesulfinate” undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the compound’s properties and enhancing its applications.
Common Reagents and Conditions: The reactions involving “sodium;3-(trifluoromethyl)benzenesulfinate” typically require specific reagents and conditions. These include catalysts, solvents, and temperature controls that facilitate the desired chemical transformations.
Major Products Formed: The major products formed from the reactions of “sodium;3-(trifluoromethyl)benzenesulfinate” depend on the type of reaction and the reagents used. These products are often characterized and analyzed to ensure their suitability for intended applications.
Scientific Research Applications
“sodium;3-(trifluoromethyl)benzenesulfinate” has a wide range of scientific research applications. It is used in chemistry for various synthesis processes, in biology for studying molecular interactions, in medicine for developing therapeutic agents, and in industry for manufacturing specialized products.
Mechanism of Action
Comparison with Other Similar Compounds: “sodium;3-(trifluoromethyl)benzenesulfinate” is compared with other similar compounds to highlight its unique properties and advantages. This comparison helps in understanding its distinct features and potential benefits.
Comparison with Similar Compounds
- Compound A
- Compound B
- Compound C
These similar compounds provide a basis for comparison and further research into the unique aspects of “sodium;3-(trifluoromethyl)benzenesulfinate”.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
